Cas no 82019-03-2 (Dibenzo[b,e][1,4]dioxin-2-ol,1,3,7,8-tetrachloro-)

• Product Name: Dibenzo[b,e][1,4]dioxin-2-ol,1,3,7,8-tetrachloro-
• CAS No: 82019-03-2
• MF: C₁₂H₄Cl₄O₃
• MW: 337.970359802246
• CID: 722907
• PubChem ID: 119546
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin-2-ol,1,3,7,8-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin-2-ol,1,3,7,8-tetrachloro-
• 1,3,7,8-tetrachlorodibenzo-p-dioxin-2-ol
• 2-hydroxy-1,3,7,8-tetrachlorodibenzo-4-dioxin
• 2-Hydroxy-1,3,7,8-tcdd
• NS00120257
• 1,3,7,8-tetrachloro-2-hydroxydibenzo-p-dioxin
• Dibenzo(b,e)(1,4)dioxin-2-ol, 1,3,7,8-tetrachloro-
• 2-Hydroxy-1,3,7,8-tetrachlorodibenzo-p-dioxin
• 1,3,7,8-Tetrachlorodibenzo(b,e)(1,4)dioxin-2-ol
• 82019-03-2
• DTXSID20231516

• Inchi： 1S/C12H4Cl4O3/c13-4-1-7-8(2-5(4)14)19-12-9(18-7)3-6(15)11(17)10(12)16/h1-3,17H
• InChI Key： AVQGXBBLQBJVDO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1OC1C=C(C(=CC=1O2)Cl)Cl)Cl)O

Computed Properties

• Exact Mass: 337.889
• Monoisotopic Mass: 335.891
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.738
• Boiling Point: 443.7°C at 760 mmHg
• Flash Point: 222.2°C
• Refractive Index: 1.684

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins